Cas no 1040645-94-0 (3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-1-(pyrrolidin-1-yl)propan-1-one)

• Product Name: 3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-1-(pyrrolidin-1-yl)propan-1-one
• CAS No: 1040645-94-0
• MF: C₁₈H₁₈ClN₃OS
• MW: 359.873021602631
• CID: 6033696
• PubChem ID: 27377135
• Update Time: 2025-06-13

3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-1-(pyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-1-(pyrrolidin-1-yl)propan-1-one
• 1040645-94-0
• VU0642250-1
• SR-01000922357
• SR-01000922357-1
• 3-(6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl)-1-(pyrrolidin-1-yl)propan-1-one
• 3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-1-pyrrolidin-1-ylpropan-1-one
• AKOS024507255
• F5330-0311

• Inchi： 1S/C18H18ClN3OS/c19-14-5-3-13(4-6-14)16-11-22-15(12-24-18(22)20-16)7-8-17(23)21-9-1-2-10-21/h3-6,11-12H,1-2,7-10H2
• InChI Key： UYLHXSDBBSXOGU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN2C(=N1)SC=C2CCC(N1CCCC1)=O

Computed Properties

• Exact Mass: 359.0859111g/mol
• Monoisotopic Mass: 359.0859111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 65.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-1-(pyrrolidin-1-yl)propan-1-one

Research Brief on 3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-1-(pyrrolidin-1-yl)propan-1-one (CAS: 1040645-94-0)

In recent years, the compound 3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-1-(pyrrolidin-1-yl)propan-1-one (CAS: 1040645-94-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique imidazo[2,1-b][1,3]thiazole core, has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and anti-inflammatory activity. The following research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical relevance.

Recent studies have elucidated the structural and functional attributes of 1040645-94-0, which exhibits a high affinity for specific kinase targets, including members of the protein kinase C (PKC) family. Computational docking and molecular dynamics simulations have revealed that the compound's imidazo[2,1-b][1,3]thiazole moiety facilitates strong interactions with the ATP-binding pocket of these kinases, thereby inhibiting their activity. This inhibitory effect has been corroborated by in vitro assays, where 1040645-94-0 demonstrated nanomolar potency against PKC isoforms, suggesting its utility as a lead compound for the development of kinase-targeted therapeutics.

Beyond its kinase inhibitory properties, 1040645-94-0 has also shown promise in modulating inflammatory pathways. Preclinical studies in murine models of inflammation have reported that the compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by suppressing NF-κB signaling. These findings position 1040645-94-0 as a potential candidate for the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. However, further pharmacokinetic and toxicological studies are warranted to assess its safety and efficacy in vivo.

The synthesis and optimization of 1040645-94-0 have also been a focal point of recent research. Novel synthetic routes have been developed to improve the yield and scalability of the compound, with particular emphasis on the introduction of substituents that enhance its bioavailability and metabolic stability. Structure-activity relationship (SAR) studies have identified key modifications to the pyrrolidin-1-yl and chlorophenyl groups that can fine-tune the compound's selectivity and potency, paving the way for the design of next-generation derivatives.

In conclusion, 3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-1-(pyrrolidin-1-yl)propan-1-one represents a versatile scaffold with dual kinase inhibitory and anti-inflammatory activities. While its therapeutic potential is compelling, ongoing research must address challenges related to its pharmacokinetic profile and off-target effects. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate these findings into viable therapeutic agents.